Cas no 1135201-17-0 (2H-Isoindole-2-hexanesulfonic acid, 1,3-dihydro-1,3-dioxo-, sodium salt)

• Product Name: 2H-Isoindole-2-hexanesulfonic acid, 1,3-dihydro-1,3-dioxo-, sodium salt
• CAS No: 1135201-17-0
• MF: C₁₄H₁₆NNaO₅S
• MW: 333.335313796997
• MDL: MFCD31613878
• CID: 4785076
• Update Time: 2025-07-30

2H-Isoindole-2-hexanesulfonic acid, 1,3-dihydro-1,3-dioxo-, sodium salt Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-hexanesulfonic acid, 1,3-dihydro-1,3-dioxo-, sodium salt

• MDL： MFCD31613878
• Inchi： 1S/C14H17NO5S.Na/c16-13-11-7-3-4-8-12(11)14(17)15(13)9-5-1-2-6-10-21(18,19)20;/h3-4,7-8H,1-2,5-6,9-10H2,(H,18,19,20);/q;+1/p-1
• InChI Key： IXJPXOIYBAVMFK-UHFFFAOYSA-M
• SMILES： S(CCCCCCN1C(C2C=CC=CC=2C1=O)=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 478
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones